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Compound of Interest

Compound Name: N-Phenylmethanesulfonamide

Cat. No.: B072643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-
Phenylmethanesulfonamide in organic solvents. This document is intended to be a valuable
resource for researchers, scientists, and professionals in the field of drug development and
chemical synthesis, offering available data, detailed experimental protocols for solubility
determination, and a logical workflow for these procedures.

Introduction

N-Phenylmethanesulfonamide is a chemical compound with the molecular formula
C7HoNO:2S. It is a white to light beige crystalline powder.[1] This compound serves as a crucial
building block in the synthesis of various pharmaceutical and chemical entities. Understanding
its solubility in different organic solvents is paramount for its effective use in synthesis,
purification, and formulation processes.

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Phenylmethanesulfonamide is
presented in the table below.
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Property Value

Molecular Formula C7HaNO:2S

Molecular Weight 171.22 g/mol

Appearance White to light beige crystalline powder[1]
Melting Point 93-97 °C[1]

Boiling Point 180.08 °C (rough estimate)[1]

CAS Number 1197-22-4

Solubility Data

Quantitative solubility data for N-Phenylmethanesulfonamide in a wide range of organic
solvents is not extensively available in publicly accessible literature. The available information
primarily provides qualitative descriptions.

Solvent Solubility Temperature (°C)
Methanol Soluble[1][2][3] Not Specified
Water Sparingly Soluble Not Specified

Further research is required to quantitatively determine the solubility of N-
Phenylmethanesulfonamide in a broader spectrum of organic solvents at various
temperatures.

Experimental Protocol for Solubility Determination
(Gravimetric Method)

The following is a detailed protocol for the experimental determination of the solubility of N-
Phenylmethanesulfonamide in an organic solvent using the gravimetric method.

4.1. Materials

e N-Phenylmethanesulfonamide (high purity)
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e Selected organic solvent (analytical grade)

o Conical flasks with stoppers

e Thermostatic shaker bath

o Syringe filters (solvent-compatible, appropriate pore size)
» Pre-weighed glass vials

¢ Analytical balance (accurate to £0.0001 g)

e Oven or vacuum oven

e Desiccator

4.2. Procedure

e Preparation of Saturated Solution:

o Add an excess amount of N-Phenylmethanesulfonamide to a conical flask containing a
known volume of the selected organic solvent. The presence of undissolved solid is crucial
to ensure saturation.

o Seal the flask to prevent solvent evaporation.
o Place the flask in a thermostatic shaker bath set to the desired temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous
agitation to facilitate dissolution.

o Sample Withdrawal and Filtration:
o Once equilibrium is reached, stop the agitation and allow the undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the withdrawn sample through a syringe filter into a pre-weighed glass
vial to remove any undissolved particles. The filtration should be performed quickly to
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minimize temperature changes and solvent evaporation.
e Solvent Evaporation:
o Weigh the vial containing the filtrate to determine the mass of the solution.

o Place the vial in an oven or vacuum oven at a temperature sufficient to evaporate the
solvent without decomposing the solute. The temperature should be well below the melting
point of N-Phenylmethanesulfonamide.

o Continue the evaporation process until a constant weight of the dried solute is achieved.

» Data Analysis:

Record the final weight of the vial containing the dried N-Phenylmethanesulfonamide.

[¢]

Calculate the mass of the dissolved solute by subtracting the initial weight of the empty

[e]

vial.

Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the

[¢]

total mass of the solution.

[¢]

Express the solubility in desired units, such as g/100 g of solvent or mol/L.

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of

solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [N-Phenylmethanesulfonamide: A Technical Guide to its
Solubility in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072643#solubility-of-n-phenylmethanesulfonamide-
in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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